Cas no 80032-90-2 (Sorbitan, tritetradecanoate)

Sorbitan, tritetradecanoate structure
Product name:Sorbitan, tritetradecanoate
CAS No:80032-90-2
MF:C48H90O8
MW:795.223416805267
CID:724358
Sorbitan, tritetradecanoate Chemical and Physical Properties
Names and Identifiers
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- Sorbitan, tritetradecanoate
- Sorbitan tritetradecanoate
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- Inchi: 1S/C48H90O8/c1-4-7-10-13-16-19-22-25-28-31-34-37-44(50)54-42(40-49)47-48(56-46(52)39-36-33-30-27-24-21-18-15-12-9-6-3)43(41-53-47)55-45(51)38-35-32-29-26-23-20-17-14-11-8-5-2/h42-43,47-49H,4-41H2,1-3H3/t42-,43+,47-,48-/m1/s1
- InChI Key: MTHNXRAYKHQOHR-UBNRVJQBSA-N
- SMILES: O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 56
- Rotatable Bond Count: 44
- Complexity: 910
- Topological Polar Surface Area: 108
Sorbitan, tritetradecanoate Related Literature
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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